Cas no 134111-35-6 (1-[(2S,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione)

• Product Name: 1-[(2S,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione
• CAS No: 134111-35-6
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 899987
• Update Time: 2023-08-02

1-[(2S,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4-THIOTHYMIDINE
• 4'-THIOTHYMIDINE
• 4'-alpha-Thiothymidine
• 1-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione
• 1-[(2S,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione

• Inchi： 1S/C10H14N2O4S/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)/t6-,7+,8-/m0/s1
• InChI Key： IVUDHNYLTWOARV-RNJXMRFFSA-N
• SMILES： S1[C@H](CO)[C@H](C[C@H]1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• XLogP3: -0.4
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.72 g/l) (25 º C),